3-[(6-Bromo-4-phenylquinazolin-2-yl)amino]phenol

• IUPAC Name: 3-[(6-bromo-4-phenylquinazolin-2-yl)amino]phenol
• InChI: InChI=1S/C20H14BrN3O/c21-14-9-10-18-17(11-14)19(13-5-2-1-3-6-13)24-20(23-18)22-15-7-4-8-16(25)12-15/h1-12,25H,(H,22,23,24)
• InChI Key: PLYLQXJOFFGYSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Br)NC4=CC(=CC=C4)O
• Molecular Formula: C20H14BrN3O
• Molecular Weight: 392.2 g/mol
• CAS No.: 899350-87-9

Description

The compound “3-[(6-Bromo-4-phenylquinazolin-2-yl)amino]phenol” is a quinazoline derivative. Quinazoline derivatives are known for their diverse biological activities. The compound has a molecular formula of C21H14BrN3O2 and a molecular weight of 420.26.

Synthesis Analysis

The synthesis of quinazoline derivatives often involves a series of reactions including aza-reactions, microwave-assisted reactions, metal-mediated reactions, ultrasound-promoted reactions, and phase-transfer catalysis. For instance, one synthesis method involves the condensation reaction of 3-amino-2-phenyl-4(3H)-quinazolinone with ethyl orthoacetate.

Molecular Structure Analysis

The molecular structure of “this compound” includes a quinazoline core, which is a bicyclic system composed of two fused six-membered rings, a benzene ring and a pyrimidine ring. The compound also contains a bromine atom, which is likely to influence its reactivity and biological activity.

Chemical Reactions Analysis

Quinazoline derivatives can undergo a variety of chemical reactions. For instance, they can participate in aza-Diels-Alder reactions, which involve the coupling of imine and electron-rich alkene. They can also undergo reactions with various reagents such as hydrazines, urea, or thiourea to form pyrazolines, pyrimidones, or pyrimidinethiones.

Scientific Research Applications

Antimicrobial Applications

Quinazolinone derivatives, structurally similar to the compound , have been synthesized and evaluated for their potent antimicrobial activity. The research by Ghosh et al. (2015) on 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine bearing substituted phenylquinazolin-2-one moiety revealed significant antimicrobial activity against various microbes, especially those substituted with halogen groups at the para position of the phenylquinoline ring, showcasing their potential as novel antimicrobial agents Ghosh, A. Verma, A. Mukerjee, M. K. Mandal, 2015.

Anticancer Research

In the field of anticancer research, Minegishi et al. (2015) identified a tubulin polymerization inhibitor, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), through MorphoBase and ChemProteoBase profiling methods. This compound exhibited promising antiproliferative activity toward human cancer cells without affecting antimicrobial and antimalarial activities, highlighting the potential of quinazolinone derivatives in cancer treatment Minegishi, Y. Futamura, S. Fukashiro, M. Muroi, M. Kawatani, H. Osada, H. Nakamura, 2015.

Optical and Sensing Applications

Research into the optical properties of quinazolinone derivatives has also been explored. Hazra et al. (2018) synthesized two positional isomers, 4-methyl-2-((quinolin-6-ylimino)methyl)phenol and its counterpart, to compare their fluorescence sensing properties. These compounds demonstrated dual fluorescence chemosensor capabilities for Al3+ and Zn2+ ions, with significant enhancements in fluorescence intensity, suggesting their utility in the development of new optical sensors and materials Hazra, A. Roy, A. Mukherjee, G. P. Maiti, P. Roy, 2018.

Mechanism of Action

Target of Action

The primary targets of 3-[(6-Bromo-4-phenylquinazolin-2-yl)amino]phenol are Epidermal Growth Factor Receptor (EGFR) and Human Epidermal growth factor Receptor 2 (HER2) . These receptors play a crucial role in the regulation of cell growth, survival, and differentiation .

Mode of Action

This compound interacts with its targets (EGFR and HER2) by inhibiting their activity . This inhibition disrupts the normal signaling pathways, leading to changes in cell growth and survival .

Biochemical Pathways

The compound affects the EGFR and HER2 signaling pathways. These pathways are involved in various cellular processes, including cell proliferation, differentiation, and survival . By inhibiting EGFR and HER2, the compound disrupts these pathways, potentially leading to the inhibition of cell growth and induction of cell death .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of EGFR and HER2 activity, disruption of cell signaling pathways, and potential induction of cell death . These effects could contribute to its potential therapeutic applications.